1-(3-((6-Ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)-3-(phenylthio)propan-1-one

• IUPAC Name: 1-[3-(6-ethyl-5-fluoropyrimidin-4-yl)oxypyrrolidin-1-yl]-3-phenylsulfanylpropan-1-one
• InChI: InChI=1S/C19H22FN3O2S/c1-2-16-18(20)19(22-13-21-16)25-14-8-10-23(12-14)17(24)9-11-26-15-6-4-3-5-7-15/h3-7,13-14H,2,8-12H2,1H3
• InChI Key: GFMGHUOZXAYDTR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=NC=N1)OC2CCN(C2)C(=O)CCSC3=CC=CC=C3)F
• Molecular Formula: C19H22FN3O2S
• Molecular Weight: 375.5 g/mol

Description

1-(3-((6-Ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)-3-(phenylthio)propan-1-one is a useful research compound. Its molecular formula is C19H22FN3O2S and its molecular weight is 375.46. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Enhancing Electrochromic Properties

Copolymers containing fluorophenyl and thiophene units have been synthesized and characterized, demonstrating potential applications in electrochromic devices. These polymers exhibit multiple color states and fast switching times, suggesting that similar fluoro-substituted compounds might be used to develop new materials for electrochromic applications or smart windows (Türkarslan et al., 2007).

Anticancer Activity

Research on pyrazole derivatives, including those with fluoro-substituted groups, has shown significant cytotoxicity against various cancer cell lines. These findings indicate that structural analogs, potentially including the compound , could be explored for their anticancer properties, focusing on their ability to inhibit topoisomerase IIα and exhibiting drug-like properties (Alam et al., 2016).

Antimicrobial and Antitubercular Studies

Spiro[pyrrolidin-2,3′-oxindoles] synthesized through 1,3-dipolar cycloaddition have shown promising antibacterial, antifungal, antimalarial, and antitubercular activities. This suggests that compounds with similar structural motifs may serve as starting points for the development of new antimicrobial agents (Haddad et al., 2015).

Antibacterial Agents

Research on pyridonecarboxylic acids and their derivatives, including fluoro-substituted analogs, has contributed to the development of new antibacterial agents. These studies offer insights into the structure-activity relationships critical for antibacterial efficacy, which could be relevant for exploring the applications of the queried compound (Egawa et al., 1984).